Cas no 1869595-91-4 (methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate)

Methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate is a synthetic organic compound featuring a pyrazole core with methoxy and ethylamino substituents, esterified with a methyl group. Its structure combines a pyrazole moiety, known for its heterocyclic versatility, with an amino acid ester functionality, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound's reactivity is influenced by the electron-donating methoxy group and the nucleophilic ethylamino side chain, enabling selective modifications for targeted applications. Its ester group enhances solubility in organic solvents, facilitating further synthetic transformations. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and functional group diversity.

methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate structure

1869595-91-4 structure

Product Name:methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate

CAS No:1869595-91-4

MF:C₁₀H₁₇N₃O₃

MW:227.260282278061

CID:6491096

PubChem ID:165489990

Update Time:2025-06-14

methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 1869595-91-4
- EN300-1139919
- methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate
- Inchi： 1S/C10H17N3O3/c1-4-11-9(10(14)16-3)7-13-6-8(15-2)5-12-13/h5-6,9,11H,4,7H2,1-3H3
- InChI Key： SFCTUBJKBFHGFO-UHFFFAOYSA-N
- SMILES： O(C)C(C(CN1C=C(C=N1)OC)NCC)=O

Computed Properties

Exact Mass: 227.12699141g/mol
Monoisotopic Mass: 227.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 65.4Å²

methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1139919-1.0g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4		1g	$0.0	2023-06-09
Enamine	EN300-1139919-0.05g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	0.05g	$1068.0	2023-10-26
Enamine	EN300-1139919-0.1g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	0.1g	$1119.0	2023-10-26
Enamine	EN300-1139919-0.25g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	0.25g	$1170.0	2023-10-26
Enamine	EN300-1139919-0.5g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	0.5g	$1221.0	2023-10-26
Enamine	EN300-1139919-1g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	1g	$1272.0	2023-10-26
Enamine	EN300-1139919-2.5g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	2.5g	$2492.0	2023-10-26
Enamine	EN300-1139919-5g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	5g	$3687.0	2023-10-26
Enamine	EN300-1139919-10g	methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate	1869595-91-4	95%	10g	$5467.0	2023-10-26

methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate

Research Briefing on Methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate (CAS: 1869595-91-4)

The compound methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate (CAS: 1869595-91-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate as a key intermediate in the synthesis of novel bioactive compounds. Its unique structural features, including the presence of a pyrazole ring and an ester moiety, make it a versatile scaffold for drug discovery. Researchers have explored its utility in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized via a multi-step reaction sequence, starting from commercially available 4-methoxy-1H-pyrazole. The synthetic route emphasized high yield and purity, which are essential for subsequent biological evaluations. The study also reported preliminary in vitro assays demonstrating moderate inhibitory activity against selected kinase targets, suggesting its potential as a lead compound for further optimization.

Another significant finding comes from a collaborative effort between academic and industrial researchers, as detailed in a recent preprint. The team investigated the pharmacokinetic properties of methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate, revealing favorable metabolic stability and oral bioavailability in rodent models. These properties position the compound as a promising candidate for preclinical development, particularly in oncology applications.

Despite these advancements, challenges remain. For instance, the selectivity profile of the compound against off-target kinases requires further refinement to minimize potential side effects. Additionally, the exact mechanism of action and downstream effects of its kinase inhibition are still under investigation. Ongoing studies aim to address these gaps through structure-activity relationship (SAR) analyses and advanced in vivo models.

In conclusion, methyl 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoate (CAS: 1869595-91-4) represents a promising scaffold in medicinal chemistry, with emerging evidence supporting its role in kinase inhibitor development. Future research should focus on optimizing its selectivity and efficacy, as well as exploring its potential in combination therapies. The compound's synthetic accessibility and favorable pharmacokinetics further underscore its value in drug discovery pipelines.